![molecular formula C23H34N4O3S B4534594 N-({1-[(3-cyclohexyl-1H-pyrazol-4-yl)methyl]-3-piperidinyl}methyl)-4-methoxybenzenesulfonamide](/img/structure/B4534594.png)
N-({1-[(3-cyclohexyl-1H-pyrazol-4-yl)methyl]-3-piperidinyl}methyl)-4-methoxybenzenesulfonamide
Description
Synthesis Analysis
The synthesis of sulfonamide-containing compounds, including pyrazole derivatives, often involves extensive structure-activity relationship (SAR) work to identify potent inhibitors for specific biological targets. An example is the synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors, highlighting the approach to modify pyrazole analogs to achieve desirable pharmacokinetic profiles (Penning et al., 1997).
Molecular Structure Analysis
Molecular docking studies have been employed to investigate the potential of pyrazoline derivatives as therapeutic agents, such as antibreast cancer agents. These studies help in understanding the spatial arrangement and binding energy of compounds to their targets, indicating their potential efficacy (Putri et al., 2021).
Chemical Reactions and Properties
Pyrazoline compounds synthesized from reactions involving hydrazinylbenzenesulfonamide show varying degrees of biological activity, including tyrosinase enzyme inhibitory activity. These activities are determined through in vitro assays, indicating the compounds' potential for further study in therapeutic contexts (Rahayu et al., 2022).
Physical Properties Analysis
The physical properties of compounds can be elucidated through spectroscopic methods such as FTIR, NMR, and HRMS, which confirm the molecular structure and help in understanding the compound's interaction with biological targets (Rahayu et al., 2022).
Chemical Properties Analysis
Studies on the chemical properties of similar compounds, focusing on their interaction energies, hydrogen bonding, and aromatic stacking interactions, offer insights into their stability and reactivity. These properties are crucial for predicting the behavior of compounds in biological systems and their potential therapeutic efficacy (Karakaya et al., 2015).
properties
IUPAC Name |
N-[[1-[(5-cyclohexyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl]methyl]-4-methoxybenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34N4O3S/c1-30-21-9-11-22(12-10-21)31(28,29)25-14-18-6-5-13-27(16-18)17-20-15-24-26-23(20)19-7-3-2-4-8-19/h9-12,15,18-19,25H,2-8,13-14,16-17H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYCCMUXRDXPRQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCC2CCCN(C2)CC3=C(NN=C3)C4CCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.